Cas no 51866-19-4 (6-Ethyl Guanine)

• Product Name: 6-Ethyl Guanine
• CAS No: 51866-19-4
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 374759
• PubChem ID: 95805
• Update Time: 2025-04-19

6-Ethyl Guanine Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-9H-Purin-2-amine
• 6-Ethyl Guanine
• 6-ethoxy-7H-purin-2-amine
• 9H-Purin-2-amine,6-ethoxy-
• 1H-Purin-2-amine, 6-ethoxy-
• 6-ethoxy-1h-purin-2-amine
• 6-O-Ethylguanine
• AC1Q4VYJ
• BRN 0648428
• NSC 37368
• O(sup 6)-Ethylguanine
• O-6-Ethylguanine
• BDBM5471
• 9H-Purin-2-amine, 6-ethoxy-
• 51866-19-4
• SCHEMBL4098778
• o6-ethylguanine
• UNII-45T1754HHH
• SFXXRVSPZSOREJ-UHFFFAOYSA-N
• MFCD20482033
• AS-56572
• SCHEMBL8618497
• DTXSID20199829
• F13914
• 45T1754HHH
• 2-amino-6-ethoxypurine
• NSC37368
• O6-Substituted Guanine Deriv. 2
• AKOS027337592
• Purine, 2-amino-6-ethoxy-
• 6-Ethylguanine
• NSC-37368
• CHEMBL406419
• O6-Ethyl-guanine

• Inchi： 1S/C7H9N5O/c1-2-13-6-4-5(10-3-9-4)11-7(8)12-6/h3H,2H2,1H3,(H3,8,9,10,11,12)
• InChI Key： SFXXRVSPZSOREJ-UHFFFAOYSA-N
• SMILES： O(CC)C1=C2C(=NC(N)=N1)N=CN2

Computed Properties

• Exact Mass: 179.08087
• Monoisotopic Mass: 179.08071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.7

Experimental Properties

• Density: 1.441
• Boiling Point: 569°Cat760mmHg
• Flash Point: 297.9°C
• Refractive Index: 1.759
• PSA: 89.71
• LogP: 0.91500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones